Cas no 39058-84-9 (3-bromo-4-methylsulfonyl-benzoic acid)

• Product Name: 3-bromo-4-methylsulfonyl-benzoic acid
• CAS No: 39058-84-9
• MF: C₈H₇BrO₄S
• MW: 279.107780694962
• MDL: MFCD13191607
• CID: 1056223
• PubChem ID: 53393437
• Update Time: 2025-04-20

3-bromo-4-methylsulfonyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(methylsulfonyl)benzoic acid
• 3-bromo-4-methylsulfonylbenzoic acid
• 3-bromo-4-methanesulfonylbenzoic acid
• 3-Bromo-4-(methylsulfonyl)benzoicAcid
• TRA0074397
• 3-Bromo-4-(methanesulfonyl)benzoic acid
• SY006908
• AB0065315
• Z1695797804
• 3-bromo-4-methylsulfonyl-benzoic acid
• CS-0343252
• Z1269204989
• MFCD13191607
• DTXSID40693915
• 39058-84-9
• EN300-124276
• DB-069753
• AMY20257
• AKOS015903845
• SCHEMBL8780064
• AS-31593

• MDL： MFCD13191607
• Inchi： 1S/C8H7BrO4S/c1-14(12,13)7-3-2-5(8(10)11)4-6(7)9/h2-4H,1H3,(H,10,11)
• InChI Key： KTVNPQRQWOOMGI-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)O)C=CC=1S(C)(=O)=O

Computed Properties

• Exact Mass: 277.92500
• Monoisotopic Mass: 277.92484g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 79.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.745±0.06 g/cm3 (20 ºC 760 Torr),
• Flash Point: 242.508℃
• Solubility: Very slightly soluble (0.67 g/l) (25 º C),
• PSA: 79.82000
• LogP: 2.63160

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives